Cas no 1807121-69-2 (Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate)

• Product Name: Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate
• CAS No: 1807121-69-2
• MF: C₁₂H₁₁BrN₂O₄
• MW: 327.130742311478
• CID: 4796467
• Update Time: 2025-05-25

Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate

• Inchi： 1S/C12H11BrN2O4/c1-2-19-11(16)5-10-9(7-14)4-3-8(6-13)12(10)15(17)18/h3-4H,2,5-6H2,1H3
• InChI Key： LMZOURPDEVYKOW-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C(CC(=O)OCC)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate

Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate: A Comprehensive Overview

Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate, with the CAS number 1807121-69-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a nitro group at the 2-position, a cyano group at the 6-position, and a bromomethyl group at the 3-position. The ethyl acetate moiety further enhances its functional diversity, making it a versatile molecule for various applications.

The synthesis of Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterifications. Recent studies have focused on optimizing these reaction conditions to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption.

The structural complexity of this compound renders it highly functionalizable, enabling its use in diverse applications. In pharmaceutical research, Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate has been investigated as a potential lead compound for drug development due to its ability to modulate biological pathways. Its nitro group imparts strong electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance bioactivity.

Furthermore, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. The bromomethyl group provides sites for polymerization or cross-linking reactions, while the cyano group contributes to thermal stability and mechanical strength. Recent advancements in polymer chemistry have demonstrated how Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate can be integrated into high-performance materials with tailored properties for aerospace and automotive industries.

In terms of environmental applications, Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate has been studied for its potential in remediation technologies. Its ability to form stable complexes with heavy metals makes it a candidate for water purification systems. Researchers have also explored its role in catalytic processes aimed at breaking down persistent organic pollutants (POPs), contributing to sustainable environmental solutions.

The study of Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate has also advanced our understanding of molecular recognition and supramolecular chemistry. Its unique combination of functional groups facilitates interactions with other molecules, enabling applications in drug delivery systems and sensors. For example, recent work has highlighted its potential as a component in responsive materials that can detect changes in pH or temperature.

From a safety standpoint, Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate must be handled with care due to its reactive nature. Proper storage conditions and handling protocols are essential to prevent unwanted reactions or degradation. Researchers have emphasized the importance of conducting thorough hazard assessments before working with this compound to ensure laboratory safety.

In conclusion, Ethyl 3-bromomethyl-6-cyano-2-nitrophenylacetate stands as a testament to the ingenuity of modern organic chemistry. Its multifaceted structure offers endless possibilities for innovation across various scientific disciplines. As research continues to uncover new applications and optimize synthesis methods, this compound will undoubtedly play an increasingly significant role in advancing technology and addressing global challenges.